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Compound of Interest

Carbamic acid, dimethyldithio-,
Compound Name:

ethyl ester
CAS No.: 617-38-9
Cat. No.: B13805731

Get Quote

Executive Summary & Chemical Identity

Ethyl dimethyldithiocarbamate (CAS: 617-38-9) is the ethyl ester of dimethyldithiocarbamic
acid.[1][2] Unlike its metallic salt counterparts (e.g., Ziram, Ferbam) which are ionic and water-
soluble, this ester is a covalent, lipophilic organic molecule. Its solubility profile is governed by
the interaction between its non-polar ethyl/methyl groups and the polar thione (C=S) moiety.

Understanding its solubility is critical for applications in metal chelation extraction, organic
synthesis intermediates, and pesticide formulation.

Physicochemical Profile
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Property Value/Description

IUPAC Name Ethyl N,N-dimethylcarbamodithioate

Molecular Formula

Molecular Weight 149.28 g/mol
Physical State Low-melting solid or viscous liquid (Ambient)
LogP (Octanol/Water) ~2.3 - 2.8 (Estimated)

Dithiocarbamate Ester (
Key Functional Group

)

Solubility Profile in Organic Solvents[9][10]

The solubility of ethyl dimethyldithiocarbamate follows the "like dissolves like" principle, but with
nuances due to the polarizability of the sulfur atoms. The compound exhibits high solubility in
medium-polarity aprotic solvents and chlorinated hydrocarbons.

Solvent Class Compatibility Table
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Solvent Class

Representative
Solvents

Solubility Rating

Mechanistic Insight

High interaction with

Chlorinated Dichloromethane - the polarizable C=S
xcellen
Hydrocarbons (DCM), Chloroform bond; primary choice
for extraction.
Dipole-dipole
] THF, Acetone, DMF, ] interactions stabilize
Polar Aprotic High )
DMSO the thiocarbonyl
moiety.
Suitable for
Ethyl Acetate, Diethyl recrystallization and
Esters & Ethers Good
Ether work-up; moderate
solvation energy.
Soluble, but hydrogen
bonding from solvent
can compete with
) Methanol, Ethanol, solute-solute
Alcohols (Protic) Moderate

Isopropanol

interactions. Solubility
decreases as alkyl
chain length of alcohol

increases.

Aliphatic

Hydrocarbons

Hexane, Heptane

Low to Moderate

Limited solubility due
to lack of polar
interactions; often
used as an anti-
solvent for

precipitation.

Agqueous

Water

Insoluble

Hydrophobic alkyl
groups dominate;
immiscibility is
exploited in biphasic

extraction.
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Thermodynamic Considerations

The dissolution of ethyl dimethyldithiocarbamate in organic solvents is generally endothermic,
meaning solubility increases with temperature. However, in chlorinated solvents, the enthalpy
of mixing is often exothermic due to specific solvent-solute interactions involving the sulfur
atoms.

Critical Note: In acidic aqueous environments, dithiocarbamate esters can hydrolyze to release

carbon disulfide (

) and the corresponding amine. Always maintain neutral or slightly basic pH during
biphasic extractions to ensure stability.

Experimental Protocols: Self-Validating Solubility
Determination

As specific quantitative data for this exact CAS number varies by synthesis purity, researchers
must validate solubility experimentally. The following protocol uses a Saturation Shake-Flask
Method coupled with HPLC, ensuring a self-validating dataset.

Protocol A: Saturation Shake-Flask Method

Objective: Determine the thermodynamic solubility limit (

) in a specific solvent at

Materials:
o Ethyl dimethyldithiocarbamate (Test Article)[1][3][4][5]

o Target Solvent (HPLC Grade)
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e Agilent 1200 Series HPLC (or equivalent) with UV-Vis detector
e 0.45

PTFE Syringe Filters
Step-by-Step Workflow:

o Preparation: Add excess ethyl dimethyldithiocarbamate solid/liquid to 5 mL of the target
solvent in a borosilicate glass vial. Ensure undissolved material is visible.

» Equilibration: Seal the vial and agitate at

for 24 hours (orbital shaker at 200 rpm).

o Sedimentation: Stop agitation and allow the solution to stand for 4 hours to let undissolved
particles settle.

o Sampling: Withdraw 1 mL of supernatant using a pre-warmed syringe.
« Filtration: Pass the supernatant through a 0.45

PTFE filter (pre-saturated with solvent) into a clean HPLC vial.

e Quantification: Dilute the filtrate (if necessary) and inject into HPLC.

HPLC Parameters:

Column: C18 Reverse Phase (e.g., Zorbax Eclipse Plus,

mm, 3.5

)

Mobile Phase: Acetonitrile : Water (70:30 v/v)

Flow Rate: 1.0 mL/min

Detection: UV at 254 nm (Strong absorption by
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chromophore)

e Calculation:

Visualization: Solubility Determination Workflow

Start: Excess Solute + Solvent Equilibration »| Sedimentation | Supernatant _ (SSSSFITEILY ISINEIY HPLC-UV Quantification
: (24h @ 25°C, 200 rpm) | (@n, static) (0.45 ym PTFE) (254 nm)

Click to download full resolution via product page

Caption: Figure 1. Standardized workflow for thermodynamic solubility determination via
Shake-Flask method.

Applications and Solvent Selection Logic

The choice of solvent depends heavily on the intended application. The unique ability of
dithiocarbamates to chelate metals drives their use in extraction, while their reactivity dictates
synthesis solvents.

Application 1: Metal Extraction (Liquid-Liquid)

Ethyl dimethyldithiocarbamate is used to extract heavy metals (Zn, Cd, Pb) from aqueous
phases.

o Preferred Solvent:Chloroform or Dichloromethane (DCM).

o Reasoning: These solvents have high density (facilitating phase separation) and excellent
solubility for both the free ester and the resulting metal-dithiocarbamate complex.

o Mechanism: The ester acts as a neutral ligand, replacing water molecules in the metal's
coordination sphere, rendering the complex lipophilic.

Application 2: Synthesis and Recrystallization

o Reaction Solvent:Acetone or THF. High solubility ensures rapid reaction kinetics with
nucleophiles.
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 Purification (Recrystallization):Ethanol/Water or Hexane/Ethyl Acetate.

o Strategy: Dissolve in warm Ethanol or Ethyl Acetate (high solubility), then slowly add
Water or Hexane (anti-solvent) to induce precipitation of the purified ester.

Visualization: Solvent Decision Matrix

Select Solvent for
Ethyl Dimethyldithiocarbamate

Application: Application: Application:
Metal Extraction Organic Synthesis Purification

equires Phase Separation Requires Homogeneity Requires Gradient Solubility

Dichloromethane / Chloroform THF / Acetone Ethanol + Water
(High Solubility, Immiscible) (High Solubility, Miscible) (Solvent + Anti-Solvent)

Click to download full resolution via product page

Caption: Figure 2. Decision matrix for selecting solvents based on process requirements.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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